N,N''-1,3-propanediylbis(N'-phenylurea)
Overview
Description
N,N''-1,3-propanediylbis(N'-phenylurea), also known as DCDPU, is a chemical compound that has been studied for its potential applications in scientific research. DCDPU is a urea derivative that has been synthesized through various methods and has been found to have unique biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N,N''-1,3-propanediylbis(N'-phenylurea) is not fully understood. However, studies have shown that N,N''-1,3-propanediylbis(N'-phenylurea) can inhibit the activity of enzymes, such as acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. N,N''-1,3-propanediylbis(N'-phenylurea) has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N,N''-1,3-propanediylbis(N'-phenylurea) has been found to have unique biochemical and physiological effects. Studies have shown that N,N''-1,3-propanediylbis(N'-phenylurea) can induce apoptosis in cancer cells, inhibit cell proliferation, and reduce inflammation. N,N''-1,3-propanediylbis(N'-phenylurea) has also been shown to have neuroprotective effects and can improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N,N''-1,3-propanediylbis(N'-phenylurea) in lab experiments is its ability to inhibit the growth of cancer cells and reduce inflammation. N,N''-1,3-propanediylbis(N'-phenylurea) has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases. However, one of the limitations of using N,N''-1,3-propanediylbis(N'-phenylurea) in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and potential side effects of N,N''-1,3-propanediylbis(N'-phenylurea).
Future Directions
There are several future directions for the study of N,N''-1,3-propanediylbis(N'-phenylurea). One potential direction is the development of N,N''-1,3-propanediylbis(N'-phenylurea) derivatives with improved efficacy and reduced toxicity. Another future direction is the study of N,N''-1,3-propanediylbis(N'-phenylurea) in combination with other drugs for the treatment of cancer and other diseases. Additionally, further studies are needed to determine the optimal dosage and potential side effects of N,N''-1,3-propanediylbis(N'-phenylurea) in humans.
Conclusion:
In conclusion, N,N''-1,3-propanediylbis(N'-phenylurea) is a chemical compound that has been studied for its potential applications in scientific research. N,N''-1,3-propanediylbis(N'-phenylurea) can be synthesized through various methods and has been found to have unique biochemical and physiological effects. N,N''-1,3-propanediylbis(N'-phenylurea) has been studied for its potential applications in the treatment of cancer, neurodegenerative diseases, and inflammation. While N,N''-1,3-propanediylbis(N'-phenylurea) has shown promise in lab experiments, further studies are needed to determine its potential toxicity and optimal dosage.
Scientific Research Applications
N,N''-1,3-propanediylbis(N'-phenylurea) has been studied for its potential applications in scientific research. One of the main applications of N,N''-1,3-propanediylbis(N'-phenylurea) is in the field of cancer research. Studies have shown that N,N''-1,3-propanediylbis(N'-phenylurea) can inhibit the growth of cancer cells, including breast cancer cells, by inducing apoptosis and inhibiting cell proliferation. N,N''-1,3-propanediylbis(N'-phenylurea) has also been studied for its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease, and for its anti-inflammatory properties.
properties
IUPAC Name |
1-phenyl-3-[3-(phenylcarbamoylamino)propyl]urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O2/c22-16(20-14-8-3-1-4-9-14)18-12-7-13-19-17(23)21-15-10-5-2-6-11-15/h1-6,8-11H,7,12-13H2,(H2,18,20,22)(H2,19,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRFHAOFBORGNSC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)NCCCNC(=O)NC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60967004 | |
Record name | N',N'''-Propane-1,3-diylbis(N-phenylcarbamimidic acid) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60967004 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5257-91-0 | |
Record name | N',N'''-Propane-1,3-diylbis(N-phenylcarbamimidic acid) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60967004 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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